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Compound of Interest

Compound Name: Methyl fluoroacetate

Cat. No.: B1201745 Get Quote

Methyl Fluoroacetate: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl fluoroacetate (MFA) is a highly toxic organofluorine compound with significant

applications in research and as a rodenticide. Its toxicity stems from the "lethal synthesis" of

fluorocitrate, a potent inhibitor of aconitase, leading to the disruption of the citric acid cycle.

This guide provides a detailed overview of methyl fluoroacetate, including its chemical

identifiers, physicochemical properties, synthesis protocols, and mechanism of action.

Experimental methodologies and key signaling pathways are described to support researchers

and professionals in the fields of toxicology, pharmacology, and drug development.

Chemical Identity and Properties
Methyl fluoroacetate is a colorless liquid with a faint, fruity odor.[1] Due to its extreme toxicity,

it has been studied for its potential use as a chemical weapon.[2]

Chemical Identifiers
A comprehensive list of chemical identifiers for methyl fluoroacetate is provided in Table 1.

This information is crucial for accurate identification and cross-referencing in research and
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regulatory documentation.

Identifier Value Reference(s)

CAS Number 453-18-9 [1][2]

IUPAC Name methyl 2-fluoroacetate [1]

SMILES COC(=O)CF [1]

InChI
InChI=1S/C3H5FO2/c1-6-

3(5)2-4/h2H2,1H3
[1]

InChIKey
RJBYSQHLLIHSLT-

UHFFFAOYSA-N
[1]

PubChem CID 9959 [1]

EC Number 207-218-7 [2]

UNII MO8U9H1FAS [2]

Synonyms
Fluoroacetic Acid Methyl Ester,

MFA, TL 551
[1][2]

Physicochemical Properties
The key physicochemical properties of methyl fluoroacetate are summarized in Table 2.

These properties are essential for understanding its behavior in various experimental and

environmental settings.
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Property Value Reference(s)

Molecular Formula C3H5FO2 [1]

Molecular Weight 92.07 g/mol [1]

Appearance Colorless liquid [1][2]

Odor Odorless or faint fruity [2]

Melting Point -35 °C [2]

Boiling Point 104.5 °C [2]

Density 1.174 g/cm³ at 20 °C [3]

Solubility in Water 117 g/L at 25 °C [2]

Synthesis and Experimental Protocols
The synthesis of methyl fluoroacetate can be achieved through several methods. The most

common modern approach involves the reaction of methyl chloroacetate with potassium

fluoride, often utilizing a phase-transfer catalyst.

Synthesis from Methyl Chloroacetate and Potassium
Fluoride
This method offers a high yield and is suitable for industrial-scale production.[4]

Experimental Protocol:

Reactor Setup: In a reaction kettle, add potassium fluoride, a solvent, and a phase-transfer

catalyst.[4]

Solvent: A mixture of dimethylformamide (DMF) and acetamide can be used.[1]

Catalyst: Phase-transfer catalysts such as tetrabutylammonium bromide or

dodecyl(trimethyl)ammonium chloride can be employed.[1]
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Heating and Reaction: Stir the mixture and heat to the reaction temperature (typically 100-

160 °C).[4]

Addition of Reactant: Continuously add methyl chloroacetate to the reactor.[4]

Condensation and Separation: The resulting gas mixture is passed through a two-stage

condensation system. The first stage, at a higher temperature, condenses unreacted methyl

chloroacetate, which is returned to the reactor. The second stage condenses the methyl
fluoroacetate product.[4]

Historical Synthesis Method
The original synthesis of methyl fluoroacetate was developed by Frédéric Swarts in 1896.[1]

Experimental Protocol:

This method involves the treatment of methyl iodoacetate with silver fluoride.[5] While

historically significant, this procedure is generally considered more expensive and less efficient

than modern methods.[5]

Rodenticide Efficacy Testing
Standardized laboratory protocols for evaluating the efficacy of rodenticides, including those

containing methyl fluoroacetate, are provided by the U.S. Environmental Protection Agency

(EPA). These protocols detail the necessary steps for conducting laboratory efficacy tests.[6]

Mechanism of Action and Signaling Pathways
The toxicity of methyl fluoroacetate is a result of a process known as "lethal synthesis."[7] In

the body, it is converted into a highly toxic metabolite that inhibits a key enzyme in cellular

respiration.

Inhibition of the Krebs Cycle
Methyl fluoroacetate itself is not the primary toxic agent. Once ingested, it is metabolized to

fluoroacetyl-CoA. This intermediate then condenses with oxaloacetate in a reaction catalyzed

by citrate synthase to form fluorocitrate.[7] Fluorocitrate is a potent competitive inhibitor of

aconitase, an essential enzyme in the Krebs (or tricarboxylic acid) cycle.[1][7] This inhibition
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blocks the conversion of citrate to isocitrate, leading to a buildup of citrate and a disruption of

cellular energy production.[1][8]

The following diagram illustrates the metabolic pathway leading to the inhibition of the Krebs

cycle by methyl fluoroacetate.

Mechanism of Methyl Fluoroacetate Toxicity

Methyl Fluoroacetate Fluoroacetyl-CoAMetabolism FluorocitrateCitrate Synthase AconitaseInhibition Krebs Cycle Disruption Citrate Accumulation Cellular Energy Depletion

Click to download full resolution via product page

Caption: Metabolic activation of methyl fluoroacetate and inhibition of the Krebs cycle.

Downstream Cellular Effects
The inhibition of aconitase and the subsequent disruption of the Krebs cycle have several

downstream consequences for the cell:

Citrate Accumulation: The blockage of the Krebs cycle leads to a significant accumulation of

citrate within the cell.[9]

Energy Depletion: The disruption of cellular respiration results in a decrease in ATP

production, leading to cellular energy depletion.

Calcium Imbalance: Studies have shown that fluoroacetate can lead to an increase in

cytosolic calcium levels.[10]

Oxidative Stress: The impairment of mitochondrial function can contribute to the generation

of reactive oxygen species and oxidative stress.

The following diagram illustrates the experimental workflow for studying the effects of methyl
fluoroacetate on cellular metabolism.
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Experimental Workflow for Studying MFA Effects
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Caption: Workflow for investigating the cellular effects of methyl fluoroacetate.

Conclusion
Methyl fluoroacetate remains a compound of significant interest due to its potent biological

activity. A thorough understanding of its chemical properties, synthesis, and mechanism of

action is critical for researchers working in toxicology, drug development, and environmental

science. The information and protocols provided in this guide serve as a comprehensive

resource for professionals in these fields. Caution and strict adherence to safety protocols are

paramount when handling this highly toxic substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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